Cas no 4553-26-8 (3-(4-Isopropyl-piperazin-1-yl)-propylamine)

3-(4-Isopropyl-piperazin-1-yl)-propylamine structure
4553-26-8 structure
Product Name:3-(4-Isopropyl-piperazin-1-yl)-propylamine
CAS No:4553-26-8
MF:C10H23N3
MW:185.309722185135
MDL:MFCD11586439
CID:1519840
PubChem ID:12802956
Update Time:2025-04-21

3-(4-Isopropyl-piperazin-1-yl)-propylamine Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(1-methylethyl)piperazin-1-yl]propan-1-amine
    • 1-piperazinepropanamine, 4-(1-methylethyl)-
    • 3-(4-Isopropylpiperazin-1-yl)propan-1-amine
    • LogP
    • 3-(4-ISOPROPYL-PIPERAZIN-1-YL)-PROPYLAMINE
    • AKOS009424306
    • 3-[4-(Propan-2-yl)piperazin-1-yl]propan-1-amine
    • 4553-26-8
    • DTXSID80510233
    • 3-(4-isopropyl-1-piperazinyl)propylamine
    • MFCD11586439
    • CS-0359553
    • 3-(4-isopropylpiperazin-1-yl)-propylamine
    • FS-5924
    • IZXMGGLFJGYNBW-UHFFFAOYSA-N
    • SCHEMBL3965329
    • 3-(4-propan-2-ylpiperazin-1-yl)propan-1-amine
    • 3-(4-Isopropyl-piperazin-1-yl)-propylamine
    • MDL: MFCD11586439
    • Inchi: 1S/C10H23N3/c1-10(2)13-8-6-12(7-9-13)5-3-4-11/h10H,3-9,11H2,1-2H3
    • InChI Key: IZXMGGLFJGYNBW-UHFFFAOYSA-N
    • SMILES: N1(C(C)C)CCN(CCCN)CC1

Computed Properties

  • Exact Mass: 185.18939
  • Monoisotopic Mass: 185.189197746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 32.5Ų

Experimental Properties

  • Color/Form: NA
  • Density: 0.9±0.1 g/cm3
  • Boiling Point: 269.6±8.0 °C at 760 mmHg
  • Flash Point: 115.5°C
  • Refractive Index: 1.485
  • PSA: 32.5

3-(4-Isopropyl-piperazin-1-yl)-propylamine Security Information

3-(4-Isopropyl-piperazin-1-yl)-propylamine Pricemore >>

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